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Compound of Interest

Compound Name: CD73-IN-14

Cat. No.: B10856132 Get Quote

Essential Safety and Handling Guide for CD73-
IN-14
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling the research chemical CD73-IN-14. The following

procedures and recommendations are designed to ensure the safe handling, use, and disposal

of this compound in a laboratory setting.

CD73-IN-14 is an inhibitor of the ecto-5'-nucleotidase (CD73) enzyme, which plays a significant

role in the tumor microenvironment by producing immunosuppressive adenosine.[1][2][3][4][5]

[6] As with any research chemical, it is imperative to handle CD73-IN-14 with care, employing

appropriate personal protective equipment (PPE) and adhering to established laboratory safety

protocols to minimize exposure and risk.

Personal Protective Equipment (PPE)
The use of appropriate PPE is the "last line of defense" against chemical exposure in the

laboratory.[7] The minimum required PPE for handling CD73-IN-14 is outlined below.
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PPE Category Item Specifications and Use

Eye and Face Protection
Safety Glasses with Side

Shields

Minimum requirement for all

laboratory work to protect from

flying particles. Must be ANSI

Z87.1 compliant.[8]

Chemical Splash Goggles

Required when there is a

splash hazard, such as when

preparing solutions or

transferring the compound.[8]

[9]

Face Shield

Should be worn in conjunction

with safety glasses or goggles

during activities with a

significant splash potential.[8]

[9][10]

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact.[10] Gloves

should be inspected before

use and removed immediately

after known contact with the

chemical. Double-gloving is

recommended for added

protection.[10][11]

Body Protection Laboratory Coat

Standard cotton or poly/cotton

lab coats are required for all

wet lab work to protect skin

and clothing.[9][11]

Flame-Resistant Lab Coat

Recommended if working with

flammable solvents during the

preparation of CD73-IN-14

solutions.[8]

Respiratory Protection Chemical Fume Hood All work with solid (powder) or

volatile solutions of CD73-IN-

14 should be conducted in a
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certified chemical fume hood to

prevent inhalation of dust or

vapors.

Respirator

May be required for certain

high-risk procedures or in the

event of a spill. Use requires

individual assessment and

training.[9][11]

Operational and Disposal Plans
Handling and Storage:

Receiving: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Preparation: All weighing and solution preparation should be performed in a chemical fume

hood. Use non-sparking tools if flammable solvents are present.[12]

Personal Hygiene: Wash hands thoroughly after handling the compound, even if gloves were

worn.[12] Do not eat, drink, or smoke in the laboratory.[12]

Spill Management:

Evacuate: Alert others in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: For small spills, absorb the material with an inert absorbent such as vermiculite,

sand, or earth.[12]

Clean: Carefully scoop the absorbed material into a labeled, sealed container for hazardous

waste disposal. Clean the spill area with an appropriate solvent and then soap and water.

PPE: Wear all recommended PPE during the cleanup process.
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Disposal Plan:

Waste Identification: All waste contaminated with CD73-IN-14, including empty containers,

used gloves, and absorbent materials, must be considered hazardous waste.

Waste Collection: Collect all hazardous waste in clearly labeled, sealed containers.

Disposal: Dispose of all waste in accordance with local, state, and federal regulations.

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.

Experimental Workflow and Hazard Mitigation
The following diagrams illustrate the standard workflow for handling CD73-IN-14 and the logical

steps for identifying and mitigating potential hazards.
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Figure 1: Safe Handling Workflow for CD73-IN-14
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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